Cas no 629648-19-7 (Carbamic acid, (4-methyl-2-nitrophenyl)-, 1-methylethyl ester)
629648-19-7 structure
Product Name:Carbamic acid, (4-methyl-2-nitrophenyl)-, 1-methylethyl ester
CAS No:629648-19-7
MF:C11H14N2O4
MW:238.239862918854
CID:428043
PubChem ID:71381643
Update Time:2025-04-19
Carbamic acid, (4-methyl-2-nitrophenyl)-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (4-methyl-2-nitrophenyl)-, 1-methylethyl ester
- propan-2-yl N-(4-methyl-2-nitrophenyl)carbamate
- 629648-19-7
- Propan-2-yl (4-methyl-2-nitrophenyl)carbamate
- DTXSID60804081
-
- Inchi: 1S/C11H14N2O4/c1-7(2)17-11(14)12-9-5-4-8(3)6-10(9)13(15)16/h4-7H,1-3H3,(H,12,14)
- InChI Key: AGRXVUZVTQMMFQ-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(C)=CC=1[N+](=O)[O-])=O)C(C)C
Computed Properties
- Exact Mass: 238.09542
- Monoisotopic Mass: 238.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 81.47
Carbamic acid, (4-methyl-2-nitrophenyl)-, 1-methylethyl ester Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
629648-19-7 (Carbamic acid, (4-methyl-2-nitrophenyl)-, 1-methylethyl ester) Related Products
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